Cas no 202406-87-9 (L-Asparagine-13C4, 15N2 Hydrate)

• Product Name: L-Asparagine-13C4, 15N2 Hydrate
• CAS No: 202406-87-9
• MF: C₄H₁₀N₂O₄
• MW: 150.133201122284
• CID: 4778663
• Update Time: 2026-02-27

L-Asparagine-13C4, 15N2 Hydrate Chemical and Physical Properties

Names and Identifiers

• l-Asparagine monohydrate
• L(+)-Asparagine monohydrate
• Asparagine monohydrate
• l-asparagine hydrate
• L-Asparagine, monohydrate
• H-Asn-OH.H2O
• L-Aspartic acid 4-amide
• Asparagine [NF]
• (S)-(+)-2-Aminosuccinamic acid
• L-Asparagine (monohydrate)
• (S)-2-Aminosuccinic acid 4-amide
• Asparagine (NF)
• 2PD79VF521
• L-(+)-Asparagine Monohydrate
• (S)-2,4-diamino-4-oxobutanoic acid hydrate
• C4H8N2O3.H2O
• Aminoplasmal
• Normofundin
• Nutrifundin
• Thomaeamin
• L
• L-Asparagine-13C4, 15N2 Hydrate

• Inchi： 1S/C4H8N2O3.H2O/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H2,6,7)(H,8,9);1H2/t2-;/m0./s1
• InChI Key： RBMGJIZCEWRQES-DKWTVANSSA-N
• SMILES： OC([C@H](CC(N)=O)N)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Topological Polar Surface Area: 107

Additional information on L-Asparagine-13C4, 15N2 Hydrate

Latest Research Insights on L-Asparagine-13C4, 15N2 Hydrate and Related Compound 202406-87-9

In recent years, the application of stable isotope-labeled compounds in biomedical research has gained significant traction, particularly in metabolic studies and drug development. Among these compounds, L-Asparagine-13C4, 15N2 Hydrate has emerged as a critical tool for tracing asparagine metabolism in various biological systems. Concurrently, the compound identified as 202406-87-9 has been the subject of investigation due to its potential pharmacological properties. This research brief synthesizes the latest findings on these two compounds, highlighting their roles in advancing chemical biology and pharmaceutical sciences.

L-Asparagine-13C4, 15N2 Hydrate is a stable isotope-labeled form of the amino acid asparagine, where four carbon atoms and two nitrogen atoms are replaced with their heavier isotopes (13C and 15N). This labeling allows for precise tracking of asparagine's metabolic fate using techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Recent studies have utilized this compound to elucidate the role of asparagine in cancer cell metabolism, particularly in the context of asparagine synthetase expression and its impact on tumor growth and metastasis. The ability to monitor asparagine flux with high specificity has provided new insights into metabolic reprogramming in malignant cells.

The compound 202406-87-9, while less characterized in the literature, has shown promise in preliminary pharmacological screenings. Structural analyses suggest that it may belong to a class of small molecules with modulatory effects on enzymatic activity, particularly those involved in amino acid metabolism. Early-stage research indicates potential applications in targeting metabolic pathways that are dysregulated in diseases such as cancer and neurodegenerative disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Methodologically, the integration of L-Asparagine-13C4, 15N2 Hydrate in tracer studies has been complemented by advances in analytical technologies. High-resolution mass spectrometry (HRMS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) have enabled the detection of low-abundance isotopologues, facilitating more accurate metabolic flux analysis. These techniques have been pivotal in studies investigating the crosstalk between asparagine metabolism and other critical pathways, such as glycolysis and the tricarboxylic acid (TCA) cycle. Such interdisciplinary approaches underscore the compound's utility in systems biology research.

In conclusion, the combined use of L-Asparagine-13C4, 15N2 Hydrate and exploratory research on 202406-87-9 represents a converging point for metabolic research and drug discovery. The former continues to be indispensable for understanding fundamental biological processes, while the latter holds untapped potential for therapeutic development. Future directions may include the application of these compounds in personalized medicine, where metabolic profiling could inform tailored treatment strategies. As the field progresses, continued investment in isotope-labeled compounds and novel small molecules will be essential for driving innovation in chemical biology and pharmaceutical sciences.